N-{1-[6-(2-methylphenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide

Specification

• CAS No.: 1396875-63-0
• Molecular Formula: C21H22N6O
• Molecular Weight: 374.448
• IUPAC Name: N-[1-[6-(2-methylphenyl)pyridazin-3-yl]piperidin-4-yl]pyrazine-2-carboxamide
• Standard InChI: InChI=1S/C21H22N6O/c1-15-4-2-3-5-17(15)18-6-7-20(26-25-18)27-12-8-16(9-13-27)24-21(28)19-14-22-10-11-23-19/h2-7,10-11,14,16H,8-9,12-13H2,1H3,(H,24,28)
• Standard InChI Key: LRMOAHYYIUEZHZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCC(CC3)NC(=O)C4=NC=CN=C4

Introduction

The compound N-{1-[6-(2-methylphenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide is a complex organic molecule that incorporates several key structural elements, including a pyridazine ring, a piperidine ring, and a pyrazine ring. This compound is of interest due to its potential pharmacological properties, which could arise from its unique structural features.

Synthesis Approach

The synthesis of such compounds typically involves multiple steps, including the formation of the pyridazine and pyrazine rings, followed by their linkage to the piperidine ring. Common methods might involve the use of chloroacetyl or bromoacetyl derivatives as intermediates, similar to those described in the synthesis of related compounds.

Potential Biological Activities

Compounds with pyridazine and pyrazine rings are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a piperidine ring can enhance these properties by providing additional sites for interaction with biological targets.

Future Research Directions

Future research should focus on synthesizing this compound and evaluating its biological activities through in vitro and in vivo studies. This would involve assessing its potential as a therapeutic agent and understanding its pharmacokinetic properties.

Data Table: Potential Biological Activities of Related Compounds

Compound Type	Biological Activity
Pyridazine Derivatives	Anti-inflammatory, Antimicrobial
Pyrazine Derivatives	Anticancer, Anti-inflammatory
Piperidine Derivatives	Neuroprotective, Antiviral